Cas no 727652-09-7 (2-(3,4-Dimethoxyphenyl)-7-methylimidazo[1,2-a]pyridine-3-carbaldehyde)

• Product Name: 2-(3,4-Dimethoxyphenyl)-7-methylimidazo[1,2-a]pyridine-3-carbaldehyde
• CAS No: 727652-09-7
• MF: C₁₇H₁₆N₂O₃
• MW: 296.320544242859
• CID: 5032543
• Update Time: 2025-05-25

2-(3,4-Dimethoxyphenyl)-7-methylimidazo[1,2-a]pyridine-3-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-(3,4-dimethoxyphenyl)-7-methylimidazo[1,2-a]pyridine-3-carbaldehyde
• 2-(3,4-Dimethoxy-phenyl)-7-methyl-imidazo[1,2-a]-pyridine-3-carbaldehyde
• 2-(3,4-dimethoxy-phenyl)-7-methyl-imidazo[1,2-a]pyridine-3-carbaldehyde
• 2-(3,4-Dimethoxyphenyl)-7-methylimidazo[1,2-a]pyridine-3-carbaldehyde

• Inchi： 1S/C17H16N2O3/c1-11-6-7-19-13(10-20)17(18-16(19)8-11)12-4-5-14(21-2)15(9-12)22-3/h4-10H,1-3H3
• InChI Key： HKPVWTGHKZQJGC-UHFFFAOYSA-N
• SMILES： O(C)C1=C(C=CC(=C1)C1=C(C=O)N2C=CC(C)=CC2=N1)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 392
• XLogP3: 3.5
• Topological Polar Surface Area: 52.8

Additional information on 2-(3,4-Dimethoxyphenyl)-7-methylimidazo[1,2-a]pyridine-3-carbaldehyde

2-(3,4-Dimethoxyphenyl)-7-methylimidazo[1,2-a]pyridine-3-carbaldehyde: A Comprehensive Overview

The compound 2-(3,4-Dimethoxyphenyl)-7-methylimidazo[1,2-a]pyridine-3-carbaldehyde, with CAS No. 727652-09-7, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound belongs to the class of imidazopyridines, which are known for their diverse biological activities and potential therapeutic applications. The structure of this molecule is characterized by a fused imidazo[1,2-a]pyridine ring system, a 3-carbaldehyde group, and a 3,4-dimethoxyphenyl substituent at the 2-position. These structural features contribute to its unique chemical properties and biological functions.

Recent studies have highlighted the potential of imidazopyridine derivatives as promising candidates for drug development. The presence of the imidazo[1,2-a]pyridine core in this compound makes it particularly interesting due to its ability to interact with various biological targets. For instance, research has shown that such compounds can modulate enzyme activity, influence receptor signaling pathways, and exhibit antioxidant properties. These findings underscore the importance of further exploring the biological activity of this compound in preclinical models.

The synthesis of 2-(3,4-Dimethoxyphenyl)-7-methylimidazo[1,2-a]pyridine-3-carbaldehyde involves a multi-step process that typically begins with the preparation of the imidazo[1,2-a]pyridine skeleton. This is followed by functionalization at specific positions to introduce substituents such as the 3-carbaldehyde group and the 3,4-dimethoxyphenyl moiety. The use of advanced synthetic techniques, including microwave-assisted synthesis and catalytic methods, has significantly improved the efficiency and yield of these reactions. Researchers have also explored alternative routes to optimize the synthesis process further.

In terms of biological activity, this compound has been investigated for its potential as an anticancer agent. Studies have demonstrated that it exhibits selective cytotoxicity against various cancer cell lines while showing minimal toxicity to normal cells. The mechanism of action appears to involve induction of apoptosis through mitochondrial pathways and modulation of key oncogenic signaling pathways such as MAPK/ERK and PI3K/AKT. These findings suggest that this compound could serve as a lead molecule for developing novel anticancer therapies.

Beyond its anticancer potential, this compound has also been studied for its anti-inflammatory properties. Research indicates that it can inhibit pro-inflammatory cytokines such as TNF-α and IL-6 in vitro models. This makes it a candidate for exploring treatments for inflammatory diseases such as arthritis or neuroinflammation. Additionally, preliminary studies suggest that this compound may possess antioxidant properties due to its ability to scavenge free radicals and reduce oxidative stress in cellular models.

The pharmacokinetic profile of 2-(3,4-Dimethoxyphenyl)-7-methylimidazo[1,2-a]pyridine-3-carbaldehyde has also been evaluated in preclinical studies. Results indicate moderate absorption following oral administration and favorable distribution characteristics across tissues. However, further studies are required to assess its bioavailability and metabolic stability in vivo. Understanding these parameters will be crucial for determining its suitability as an orally administered drug.

In conclusion, CAS No 727652-09-7, or 2-(3,4-Dimethoxyphenyl)-7-methylimidazo[1,2-a]pyridine-3-carbaldehyde, represents a promising lead compound with diverse biological activities and potential therapeutic applications. Its unique structure enables interactions with multiple biological targets, making it an attractive candidate for drug development efforts in oncology and inflammation management. Continued research into its mechanism of action, pharmacokinetics, and toxicity profile will be essential for advancing this compound toward clinical evaluation.